Cas no 79913-05-6 (Methanediol, [1,1'-biphenyl]-4-yl-, diacetate)

• Product name: Methanediol, [1,1'-biphenyl]-4-yl-, diacetate
• CAS No: 79913-05-6
• MF: C₁₃H₁₂O₂^.₂[C₂H₄O₂]
• MW: 320.337
• CID: 4191874
• PubChem ID: 11076955

Methanediol, [1,1'-biphenyl]-4-yl-, diacetate Chemical and Physical Properties

Names and Identifiers

• Methanediol, [1,1'-biphenyl]-4-yl-, diacetate
• Methanediol, 1-[1,1'-biphenyl]-4-yl-, 1,1-diacetate
• 79913-05-6
• Methanediol, 1-[1,1a(2)-biphenyl]-4-yl-, 1,1-diacetate
• DTXSID601225679
• SCHEMBL4198693

• Inchi： InChI=1S/C17H16O4/c1-12(18)20-17(21-13(2)19)16-10-8-15(9-11-16)14-6-4-3-5-7-14/h3-11,17H,1-2H3
• InChI Key： IVLXEVHPNBCQSJ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 284.10485899Da
• Monoisotopic Mass: 284.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.6Ų